Cas no 89131-05-5 (Glycine,N-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]sulfonyl]- (9CI))

• Product Name: Glycine,N-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]sulfonyl]- (9CI)
• CAS No: 89131-05-5
• MF: C₁₆H₁₈N₄O₄S
• MW: 362.403522014618
• CID: 711101
• PubChem ID: 14048707
• Update Time: 2025-04-19

Glycine,N-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]sulfonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]sulfonyl]- (9CI)
• DABSYL-GLYCINE
• 4-DIMETHYLAMINOAZOBENZENE-4'-SULFONYL-GLYCINE
• 4-Dimethylaminozaobenzene-4'-sulfonyl-glycine
• Dbs-Gly-OH
• 89131-05-5
• FT-0718490
• Glycine, N-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]sulfonyl]- (9CI)
• 2-[[4-[[4-(dimethylamino)phenyl]diazenyl]phenyl]sulfonylamino]acetic acid
• DTXSID501040399
• (E)-2-(4-((4-(dimethylamino)phenyl)diazenyl)phenylsulfonamido)acetic acid

• Inchi： 1S/C16H18N4O4S/c1-20(2)14-7-3-12(4-8-14)18-19-13-5-9-15(10-6-13)25(23,24)17-11-16(21)22/h3-10,17H,11H2,1-2H3,(H,21,22)/b19-18+
• InChI Key： SRSZLPFOMCNNKV-VHEBQXMUSA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)C)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 362.10500
• Monoisotopic Mass: 362.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 183 °C
• PSA: 119.81000
• LogP: 4.00260
• Solubility: Not determined